N-(6-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide hydrochloride

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2,5-dimethylpyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H22ClN5OS.ClH/c1-12-10-15(23(4)21-12)17(25)24(9-5-8-22(2)3)18-20-14-7-6-13(19)11-16(14)26-18;/h6-7,10-11H,5,8-9H2,1-4H3;1H
• InChI Key: RNNACKXPCLSNMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)N(CCCN(C)C)C2=NC3=C(S2)C=C(C=C3)Cl)C.Cl
• Molecular Formula: C18H23Cl2N5OS
• Molecular Weight: 428.4 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H23Cl2N5OS and its molecular weight is 428.38. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analogues

Research in heterocyclic chemistry has led to the development of thiochromono[3,2-d]pyrazoles and 4-dimethylaminopropylidenethiochromonopyrazoles through the action of potassium hydrosulfide and Grignard reagents on specific pyrazoles. These compounds serve as structural analogs of known medicinal substances, highlighting the versatility of pyrazole derivatives in drug development (A. S. Sarenko et al., 1972).

Antibacterial Agents

A study on the synthesis and QSAR (Quantitative Structure-Activity Relationship) of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones reveals their promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These compounds were synthesized through a reaction involving 3-amino-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide and p-substituted benzaldehydes, showcasing the potential of pyrazole derivatives in combating bacterial infections (M. Palkar et al., 2017).

Antimicrobial and Anticancer Activities

The synthesis of thiazole and pyrazole derivatives based on the 4,5,6,7-tetrahydrobenzothiophene moiety has been explored for their antimicrobial properties. These compounds exhibit significant activity, further emphasizing the role of pyrazole-based structures in the development of new antimicrobial agents (M. Gouda et al., 2010).

In addition, compounds derived from N-(6-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide hydrochloride have been investigated for their cytotoxic activity against various cancer cell lines. This highlights the potential therapeutic applications of these derivatives in cancer treatment (L. Deady et al., 2003).